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Abstract
Potassium tetrachloroplatinate(II) (K₂PtCl₄) is a cornerstone inorganic compound, pivotal in the

synthesis of platinum-based coordination complexes, including the landmark anticancer drug,

cisplatin.[1] A precise understanding of its fundamental physicochemical properties, namely its

molar mass and density, is critical for researchers, scientists, and drug development

professionals. This guide provides a comprehensive technical overview of these properties,

detailing the theoretical basis of its molar mass and the experimental determination of its

density. The methodologies are presented with a focus on the underlying scientific principles to

ensure robust and reproducible results.

Introduction: The Significance of Potassium
Tetrachloroplatinate(II)
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Potassium tetrachloroplatinate(II) is a reddish-orange, air-stable crystalline solid that is soluble

in water.[1][2] Its primary importance lies in its role as a versatile precursor for the synthesis of

other platinum coordination complexes.[2][3] The tetrachloroplatinate(II) anion, [PtCl₄]²⁻,

features a square planar geometry with the platinum(II) center coordinated by four chloride

ligands.[1] This structural arrangement is fundamental to its reactivity, allowing for the stepwise

substitution of chloride ligands, a critical process in the synthesis of therapeutic agents like

cisplatin.[1] A thorough characterization of its physical properties is the first step in any

application, from synthetic chemistry to materials science.

Molar Mass: A Foundational Constant
The molar mass of a compound is a fundamental physical property, representing the mass of

one mole of that substance. It is a critical parameter for stoichiometric calculations in chemical

reactions, enabling the precise control of reactant quantities and the prediction of product

yields.

Calculation of Molar Mass
The molar mass of potassium tetrachloroplatinate(II) (K₂PtCl₄) is calculated by summing the

atomic masses of its constituent elements, as provided by the periodic table. The calculation is

as follows:

Potassium (K): 2 atoms × 39.0983 g/mol = 78.1966 g/mol

Platinum (Pt): 1 atom × 195.084 g/mol = 195.084 g/mol

Chlorine (Cl): 4 atoms × 35.453 g/mol = 141.812 g/mol

Total Molar Mass = 78.1966 + 195.084 + 141.812 = 415.0926 g/mol

This value is commonly rounded to 415.09 g/mol .[4][5]

Density: A Key Physical Parameter
The density of a material is its mass per unit volume. For a crystalline solid like potassium

tetrachloroplatinate(II), density is an intrinsic property that reflects the packing efficiency of its

constituent ions in the crystal lattice. The established density for K₂PtCl₄ is approximately 3.38

g/mL at 25 °C.[2][6]
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The Structural Basis of Density
The density of potassium tetrachloroplatinate(II) is a direct consequence of its crystal structure.

X-ray diffraction studies have revealed that K₂PtCl₄ crystallizes in the tetragonal space group

P4/mmm.[1][7] In this arrangement, the potassium ions (K⁺) and the square planar

tetrachloroplatinate(II) anions ([PtCl₄]²⁻) are packed in a specific, repeating three-dimensional

lattice. The bond lengths are approximately 3.24 Å for K-Cl and 2.32 Å for Pt-Cl.[7] The

efficiency of this packing, along with the atomic masses of the constituent elements, dictates

the overall density of the material.

Experimental Determination of Density: Gas Pycnometry
Gas pycnometry is a highly accurate and non-destructive technique for determining the skeletal

density of a solid.[8] This method is particularly well-suited for crystalline powders as it

measures the volume of the solid material, excluding intra- and inter-particle voids.[9][10] The

principle is based on Archimedes' principle of fluid displacement, using an inert gas, typically

helium, as the displacing medium.[8][11]

Choice of Gas (Helium): Helium is the preferred gas for pycnometry due to its small atomic

size, which allows it to penetrate even the finest pores and surface irregularities of the

sample, providing a more accurate measurement of the solid's true volume.[11] Its inert

nature prevents chemical reactions with the sample, and it closely approximates ideal gas

behavior under typical experimental conditions.[11]

Temperature Control: Maintaining a constant temperature is crucial because the volume of a

gas is directly proportional to its temperature (Charles's Law).[9] Any temperature

fluctuations during the measurement will lead to inaccuracies in the calculated volume and,

consequently, the density. Modern gas pycnometers often incorporate Peltier devices for

precise temperature control.[11]

The following protocol is designed to be self-validating through repeated measurements and

calibration checks.

Step-by-Step Methodology:

Instrument Calibration: Calibrate the gas pycnometer using a certified standard sphere of

known volume. This step ensures the accuracy of the instrument's internal volume
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measurements.

Sample Preparation: Dry the potassium tetrachloroplatinate(II) sample in a desiccator to

remove any adsorbed moisture, which could affect the accuracy of the mass measurement.

Mass Determination: Accurately weigh the dried sample using a calibrated analytical

balance.

Sample Loading: Carefully place the weighed sample into the sample cell of the gas

pycnometer.

Purging: Purge the sample cell with helium gas to remove any air and other contaminants

from the sample and the cell.

Measurement Cycle:

The instrument fills a reference chamber of known volume with helium to a specific

pressure.

A valve is then opened, allowing the gas to expand into the sample cell.

The pressure drop is precisely measured.

Based on the initial and final pressures and the known volumes of the reference and

sample chambers, the volume of the sample is calculated using Boyle's Law.

Repeat Measurements: Perform multiple measurement cycles until a consistent volume

reading is obtained. This ensures the reproducibility and reliability of the data.

Density Calculation: The density (ρ) is calculated using the formula:

ρ = mass (m) / volume (V)

Data Analysis: Report the average density and the standard deviation from the repeated

measurements.

Summary of Physicochemical Properties
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Property Value Source(s)

Chemical Formula K₂PtCl₄ [2]

Molar Mass 415.09 g/mol [4]

Appearance
Reddish-orange crystalline

solid
[1][2]

Crystal System Tetragonal [1]

Density 3.38 g/mL at 25 °C [2][6]
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Caption: Workflow for calculating the molar mass of K₂PtCl₄.

Gas Pycnometry Experimental Workflow
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Caption: Experimental workflow for density determination via gas pycnometry.

Conclusion
A precise knowledge of the molar mass and density of potassium tetrachloroplatinate(II) is

indispensable for its application in research and development. The molar mass, a calculated

constant, underpins all stoichiometric considerations. The density, an experimentally

determined value, provides insight into the compound's solid-state structure and is critical for

process design and quality control. The methodologies outlined in this guide provide a robust

framework for understanding and verifying these fundamental properties, ensuring the

accuracy and reproducibility required for high-level scientific and pharmaceutical applications.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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